Cas no 72917-31-8 (Z-Butylidenephthalide)

• Product Name: Z-Butylidenephthalide
• CAS No: 72917-31-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 1080591
• PubChem ID: 642376
• Update Time: 2025-06-11

Z-Butylidenephthalide Chemical and Physical Properties

Names and Identifiers

• (Z)-Butylidenephthalide
• 3-butylidene-(3Z)-1(3H)-Isobenzofuranone
• cis-Butylidenephthalide
• (Z)-3-Butylidenephthalide
• Phthalide, 3-butylidene-
• 3-Butylideneisobenzofuran-1(3H)-one
• NSC325307
• 1(3H)-ISOBENZOFURANONE, 3-BUTYLIDENE-, (Z)-
• CHEBI:68233
• n-butylidenephthalide
• 1ST164634
• CHEMBL249592
• AC-34145
• InChI=1/C12H12O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-8H,2-3H2,1H3/b11-8
• DTXSID30993698
• 72917-31-8
• Q27136726
• 1(3H)-Isobenzofuranone, 3-butylidene-, (3Z)-
• BUTYLIDENEPHTHALIDE, (Z)-
• BS-49282
• NSC-325307
• WMBOCUXXNSOQHM-FLIBITNWSA-N
• (Z)-3-butylideneisobenzofuran-1(3H)-one
• HY-N0336
• (3Z)-3-Butylidene-2-benzofuran-1(3H)-one
• Ligusticum lactone
• F17666
• BdPh
• (3Z)-3-butylidene-2-benzofuran-1-one
• CS-0008897
• Butylidenephthalide
• trans-3n-butylidenephthalide
• 6GM611H175
• s6493
• 551-08-6
• C16924
• UNII-6GM611H175
• SCHEMBL290482
• 3-Butylidenephthalide, (Z)-
• 3-Butylidenephthalide
• 3-Butylidene Phthalide(Cis Trans mixture)
• (3Z)-3-butylideneisobenzofuran-1-one
• AKOS024286816
• (3Z)-3-BUTYLIDENE-1(3H)-ISOBENZOFURANONE
• (E)-Butylidene phthalide
• Z-butylidenephthalide
• BDBM50241315
• 3-Butylidenephthalide-d8
• MFCD00047319
• mixture of cis and trans isomers, inverted exclamation markY96%
• 3-Butylidene-1(3H)-isobenzofuranone; Butylidenephthalide; Ligusticum Lactone; NSC 325307;
• 1(3H)-ISOBENZOFURANONE, 3-BUTYLIDENE-
• Z-Butylidenephthalide

• MDL： MFCD00047319
• Inchi： 1S/C12H12O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-8H,2-3H2,1H3/b11-8-
• InChI Key： WMBOCUXXNSOQHM-FLIBITNWSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C/CCC)=O

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 200 ºC (1.5 Torr)
• Flash Point: 127.9±23.4 ºC,
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.07030
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Z-Butylidenephthalide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones

Additional information on Z-Butylidenephthalide

Comprehensive Overview of Z-Butylidenephthalide (CAS No. 72917-31-8): Properties, Applications, and Research Insights

Z-Butylidenephthalide (CAS No. 72917-31-8), a naturally occurring phthalide derivative, has garnered significant attention in pharmaceutical and nutraceutical research due to its unique structural properties and potential bioactive effects. This compound, often extracted from Angelica sinensis (Danggui) and other Apiaceae family plants, is a key focus for scientists exploring natural product chemistry and herbal medicine formulations. Its Z-configuration distinguishes it from other phthalide isomers, contributing to its specific biological interactions.

Recent studies highlight Z-Butylidenephthalide's role in modulating cellular signaling pathways, particularly in contexts like oxidative stress response and inflammatory regulation. These properties align with growing consumer interest in plant-based therapeutics and functional ingredients for wellness products. The compound's low molecular weight (C₁₂H₁₂O₂) and lipophilic nature enhance its bioavailability, making it a candidate for drug delivery systems—a trending topic in pharmacokinetic optimization research.

In analytical chemistry, 72917-31-8 is frequently studied using HPLC-UV and GC-MS techniques, with researchers developing novel chromatographic separation methods to isolate it from complex botanical matrices. This addresses a common challenge in natural product standardization, a critical concern for quality control in supplement manufacturing. The compound's UV absorption maxima at 280-320 nm facilitates its detection, while its crystalline form (melting point 98-101°C) enables precise characterization.

The cosmeceutical industry has shown interest in Z-Butylidenephthalide for its potential skin-barrier enhancement properties, coinciding with the global surge in demand for clean-label cosmetic actives. Formulators are exploring its synergy with ceramide analogs and antioxidant cocktails, topics frequently searched in dermatological research databases. Meanwhile, food scientists investigate its application as a flavor modulator, given its characteristic herbaceous aroma profile.

Ongoing structure-activity relationship (SAR) studies aim to optimize Z-Butylidenephthalide's efficacy through molecular docking simulations—a technique gaining traction in computational phytochemistry. This intersects with popular queries about AI-assisted drug discovery from natural sources. Notably, the compound's electrophilic α,β-unsaturated carbonyl moiety enables interactions with nucleophilic biological targets, a feature shared with several FDA-approved small-molecule therapeutics.

From a regulatory perspective, 72917-31-8 is classified as a Generally Recognized As Safe (GRAS) constituent when derived from food-grade botanicals, aligning with the clean-label movement in consumer goods. Stability studies focus on its photoisomerization behavior under UV exposure—an essential consideration for product shelf-life optimization, another hot topic in formulation science forums.

Emerging applications include its investigation as a biomarker for authentication of traditional Chinese medicine preparations, addressing concerns about herbal adulteration detection. Advanced techniques like LC-QTOF-MS are being employed to establish chemometric models for quality assessment, reflecting the industry's shift toward analytical authentication methods.

In conclusion, Z-Butylidenephthalide (CAS 72917-31-8) represents a multifaceted compound bridging traditional ethnopharmacology and modern precision medicine. Its continued study promises innovations in nutraceutical delivery systems, cosmetic bioactives, and analytical standardization protocols, positioning it at the forefront of phytochemical research aligned with contemporary health and wellness trends.